methylgymnaconitine
methylgymnaconitine
Brand Name:
Vulcanchem
CAS No.:
103956-42-9
VCID:
VC0025081
InChI:
InChI=1S/C35H49NO8/c1-7-36-18-33(19-39-2)13-12-28(43-6)35-22-15-21-26(42-5)17-34(38,23(32(35)36)16-27(33)35)30(22)31(21)44-29(37)11-9-20-8-10-24(40-3)25(14-20)41-4/h8-11,14,21-23,26-28,30-32,38H,7,12-13,15-19H2,1-6H3/b11-9+
SMILES:
CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)OC)COC
Molecular Formula:
C35H49NO8
Molecular Weight:
611.8 g/mol
methylgymnaconitine
CAS No.: 103956-42-9
Main Products
VCID: VC0025081
Molecular Formula: C35H49NO8
Molecular Weight: 611.8 g/mol
| CAS No. | 103956-42-9 |
|---|---|
| Product Name | methylgymnaconitine |
| Molecular Formula | C35H49NO8 |
| Molecular Weight | 611.8 g/mol |
| IUPAC Name | [11-ethyl-8-hydroxy-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C35H49NO8/c1-7-36-18-33(19-39-2)13-12-28(43-6)35-22-15-21-26(42-5)17-34(38,23(32(35)36)16-27(33)35)30(22)31(21)44-29(37)11-9-20-8-10-24(40-3)25(14-20)41-4/h8-11,14,21-23,26-28,30-32,38H,7,12-13,15-19H2,1-6H3/b11-9+ |
| Standard InChIKey | WLRWZOWXGYYWOQ-PKNBQFBNSA-N |
| Isomeric SMILES | CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)/C=C/C7=CC(=C(C=C7)OC)OC)OC)O)OC)COC |
| SMILES | CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)OC)COC |
| Canonical SMILES | CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)OC)COC |
| Synonyms | methylgymnaconitine |
| PubChem Compound | 6442092 |
| Last Modified | Nov 11 2021 |
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